6-chloro-N-[2-(4-chlorophenyl)ethyl]quinazolin-4-amine

• Molecular Formula: C16H13Cl2N3
• Molecular Weight: 318.2 g/mol
• SMILES: C1=CC(=CC=C1CCNC2=NC=NC3=C2C=C(C=C3)Cl)Cl
• InChI: InChI=1S/C16H13Cl2N3/c17-12-3-1-11(2-4-12)7-8-19-16-14-9-13(18)5-6-15(14)20-10-21-16/h1-6,9-10H,7-8H2,(H,19,20,21)
• InChIKey: AOWWUEORXDGINB-UHFFFAOYSA-N

Overview of 6-Chloro-N-[2-(4-chlorophenyl)ethyl]quinazolin-4-amine

6-chloro-N-[2-(4-chlorophenyl)ethyl]quinazolin-4-amine (CAS 344455-03-4) is a synthetic small molecule belonging to the 4-phenethylaminoquinazoline class, featuring a chlorine atom at the 6-position of the quinazoline core and a 4-chlorophenethyl substituent at the 4-amino position [1]. This compound is catalogued in ChEMBL (CHEMBL149800) with 6 recorded IC50 assays across 5 distinct biological targets, and has been identified within patent families disclosing quinazoline-based metabotropic glutamate receptor 5 (mGlu5) modulators [2]. The scaffold shares lineage with 4-chlorophenethylaminoquinazoline derivatives originally characterized as dual inhibitors of TNF-alpha production and T cell proliferation [3].

Multi-target probe Annotated with 6 IC50 assays across 5 distinct biological targets in ChEMBL; includes non-kinase GPCR (mGlu5).

mGlu5 modulator patent family Included in Gruenenthal patent disclosing 4-aminoquinazolines as metabotropic glutamate receptor 5 regulators.

Quinazoline scaffold lineage Shares chemotype with dual inhibitors of TNF-α production and T cell proliferation; supports pathway investigation.

• [1] Molbic Database, Compound ID CP0398660: 6-chloro-N-(4-chlorophenethyl)quinazolin-4-amine. molbic.idrblab.net. View Source
• [2] Reich M, Oberboersch S, Kuehnert S, Haurand M, Schiene K. Substituted 4-Amino-Quinazoline Compounds with Metabotropic Glutamate Receptor Regulating Activity and Uses Thereof. US Patent Application US2009/0069320 A1, filed September 15, 2008. Gruenenthal GmbH. View Source
• [3] Tobe M, Isobe Y, Tomizawa H, Matsumoto M, Obara F, Nagasaki T, Hayashi H. Structure-activity relationships of quinazoline derivatives: dual-acting compounds with inhibitory activities toward both TNF-alpha production and T cell proliferation. Bioorg Med Chem Lett. 2001;11(4):545-548. doi:10.1016/s0960-894x(00)00718-6. View Source

6-Chloro Quinazoline Substitution Specificity

Within the 4-chlorophenethylaminoquinazoline chemotype, the nature of the 6-position substituent fundamentally alters both potency and target selectivity. Structure-activity relationship (SAR) studies on this scaffold demonstrate that the 6-amino substitution is essential for NF-kappa B transcriptional inhibition, with the 6-amino-4-phenethylaminoquinazoline framework identified as the minimal pharmacophore [1]. In contrast, the 6-chloro variant represented by this compound (CHEMBL149800) exhibits a distinct biological profile across mGlu5, MAO-A, and other targets, while the 6-bromo analog (CHEMBL153733, CAS 124427-64-1) displays yet another activity fingerprint [2]. Physicochemical properties also diverge: the 6-chloro compound (logP 4.59, MW 318.2) occupies a different property space from the 6-amino analog (N4-[2-(4-chloro-phenyl)-ethyl]-quinazoline-4,6-diamine, CAS 344455-05-6) and the 6-bromo analog (MW 362.65), impacting solubility, permeability, and off-target promiscuity [3]. Simple substitution without experimental validation thus risks both loss of desired activity and introduction of unanticipated selectivity profiles.

NF-κB Activity

6-Chloro (this compound)
Lacks 6-NH2 hydrogen-bond donor; predicted inactive for NF-κB transcriptional inhibition based on published SAR.

6-Amino analog (CAS 344455-05-6)
6-NH2 is essential pharmacophore; substitution may abolish desired NF-κB pathway modulation.

Selectivity & Properties

6-Chloro (this compound)
Smaller halogen radius, distinct activity fingerprint across mGlu5/MAO-A.

6-Bromo analog (CAS 124427-64-1)
Heavier halogen shifts lipophilicity, target promiscuity, and physicochemical space; profile may not transfer.

• [1] Tobe M, Isobe Y, Tomizawa H, Nagasaki T, Takahashi H, Hayashi H. Discovery of quinazolines as a novel structural class of potent inhibitors of NF-kappa B activation. Bioorg Med Chem. 2003;11(3):383-391. doi:10.1016/s0968-0896(02)00440-6. View Source
• [2] Ontosight Glossary: 6-Bromo-N-(4-chlorophenethyl)quinazolin-4-amine Overview. CHEMBL153733. ontosight.ai. View Source
• [3] ChEMBL Compound Report Card: CHEMBL149800. European Bioinformatics Institute. Molecular Formula: C16H13Cl2N3, MW: 318.21, AlogP: 4.59. View Source

6-Chloro Quinazoline vs. Analogs: Differentiation Evidence

6-Chloro vs. 6-Bromo: Physicochemical Property Comparison

The 6-chloro compound (MW 318.2 g/mol, logP 4.59) differs from its direct 6-bromo analog (6-bromo-N-(4-chlorophenethyl)quinazolin-4-amine, CAS 124427-64-1, MW 362.65 g/mol) in both molecular weight and lipophilicity [1]. The chlorine atom at the 6-position provides a smaller van der Waals radius (1.75 Å) compared to bromine (1.85 Å), which may influence binding pocket accommodation. The lower molecular weight of the 6-chloro compound places it closer to the center of oral drug-like chemical space, while the 6-bromo analog approaches the upper limits of typical fragment-to-lead programs [2].

6-Cl vs. 6-Br Properties

Head-to-head

ΔMW = 44.45 g/mol (12.3% reduction)Cl 1.75 Å vs. Br 1.85 Å

Supports lead optimization in lower molecular-weight chemical space.

Calculated properties; Cl offers smaller van der Waals radius.

Evidence Dimension	Physicochemical properties: molecular weight and calculated logP
Target Compound Data	MW 318.2 g/mol; AlogP 4.59; Heavy atoms 21; Rotatable bonds 4
Comparator Or Baseline	6-Bromo-N-(4-chlorophenethyl)quinazolin-4-amine: MW 362.65 g/mol; Heavy atoms 21 (Br replaces Cl)
Quantified Difference	ΔMW = 44.45 g/mol (12.3% reduction); smaller halogen radius (Cl 1.75 Å vs. Br 1.85 Å)
Conditions	Calculated physicochemical properties from ChEMBL and Molbic databases under standard conditions

Why This Matters

For procurement decisions in lead optimization programs, the 6-chloro compound offers a significantly lower molecular weight starting point with more favorable drug-likeness metrics, enabling additional functionalization before exceeding MW thresholds.

• [1] ChEMBL Compound Report Card: CHEMBL149800. AlogP: 4.59, MW: 318.21, Rotatable Bonds: 4, PSA: 37.81. European Bioinformatics Institute. View Source
• [2] Ontosight Glossary: 6-Bromo-N-(4-chlorophenethyl)quinazolin-4-amine Overview. Molecular Formula: C16H12BrClN3, MW: ~356.65 g/mol. ontosight.ai. View Source

Multi-Target Bioactivity Profile in ChEMBL

ChEMBL records for CHEMBL149800 document 6 IC50 determinations across 5 distinct biological targets, indicating a multi-target interaction profile [1]. This contrasts with the classical 4-anilinoquinazoline EGFR inhibitors (e.g., gefitinib, erlotinib) which are designed for potent, selective kinase inhibition. The phenethylamine linker in this compound, replacing the typical aniline NH, introduces conformational flexibility (4 rotatable bonds) that may contribute to its broader target engagement [2]. The Molbic database further annotates an interaction with metabotropic glutamate receptor 5 (mGlu5, PT01247), a Class C GPCR target distinct from the kinase targets typically associated with quinazoline scaffolds [3].

Multi-Target Profile

Reported

5 distinct targets, 6 IC50 assay results (ChEMBL) + mGlu5 annotation (Molbic)

Enables polypharmacology probe selection; diverges from classical single-kinase quinazolines.

Includes GPCR (mGlu5) and enzyme targets.

Evidence Dimension	Number of distinct biological targets with recorded bioactivity in curated databases
Target Compound Data	5 distinct targets, 6 IC50 assay results (ChEMBL); annotated mGlu5 interaction (Molbic)
Comparator Or Baseline	Classical 4-anilinoquinazolines (e.g., gefitinib) are primarily annotated against EGFR/ErbB family kinases; broader quinazoline chemotype typically profiled against 1-2 kinase targets in initial SAR studies
Quantified Difference	5 distinct ChEMBL targets vs. 1-2 primary targets typical for first-generation quinazoline kinase inhibitors; includes non-kinase GPCR target (mGlu5)
Conditions	ChEMBL database (curated bioactivity data from published literature and screening campaigns); Molbic compound-protein interaction database

Why This Matters

For users seeking chemical probes with defined multi-target profiles rather than highly selective single-target agents, this compound's documented bioactivity breadth across target classes provides a differentiated starting point for polypharmacology or phenotypic screening applications.

• [1] ChEMBL Compound Report Card: CHEMBL149800. Bioactivity Summary: Total 6 IC50 (F - Functional, B - Binding). Target Summary: Total 5. European Bioinformatics Institute. View Source
• [2] Molbic Database, Compound ID CP0398660: Rotatable Bonds 4, Polar Areas 37.81, HBD 1, HBA 3. molbic.idrblab.net. View Source
• [3] Molbic Database, Compound ID CP0398660: Map of Molecular Bioactivity - Protein ID PT01247, Metabotropic glutamate receptor 5. molbic.idrblab.net. View Source

NF-kappa B Pathway: 6-Chloro vs. 6-Amino Differentiation

Tobe et al. (2003) established that the 6-amino-4-phenethylaminoquinazoline skeleton is the minimal pharmacophore for NF-kappa B transcriptional inhibition, with compound 11q (containing a 4-phenoxyphenethyl moiety) demonstrating strong inhibitory effects on both NF-kappa B transcriptional activation and TNF-alpha production [1]. The 6-chloro substitution in this compound replaces the critical 6-amino group with chlorine, which is expected to abolish or significantly attenuate NF-kappa B inhibitory activity based on the published SAR [2]. This differential provides an experimental tool to distinguish NF-kappa B-dependent from NF-kappa B-independent mechanisms when used alongside 6-amino congeners.

NF-κB SAR

Class-level

6-NH2 is essential pharmacophore for NF-κB transcriptional inhibition. 6-Cl substitution lacks H-bond donor capacity; predicted to lose this pathway activity based on published SAR (Tobe et al. 2003).

Supports negative control or selectivity tool use for NF-κB pathway studies.

Requires experimental confirmation; SAR inference only.

Evidence Dimension	NF-kappa B transcriptional activation inhibitory activity as a function of 6-position substitution
Target Compound Data	6-chloro substitution; NF-kappa B inhibitory activity not reported (predicted inactive or weakly active based on SAR)
Comparator Or Baseline	6-Amino-4-phenethylaminoquinazoline skeleton (basic framework): established as essential for NF-kappa B inhibition by Tobe et al. 2003; compound 11q: potent dual NF-kappa B/TNF-alpha inhibitor
Quantified Difference	Qualitative: 6-NH2 is required pharmacophore; 6-Cl substitution lacks the H-bond donor capacity of 6-NH2, predicted to diminish NF-kappa B pathway inhibition
Conditions	SAR established by Tobe et al. (2003) using NF-kappa B transcriptional activation assays in Jurkat cells and TNF-alpha production in LPS-stimulated PBMCs

Why This Matters

This differentiation enables researchers to use the 6-chloro compound as a negative control or selectivity tool compound when studying NF-kappa B-mediated pathways, where the 6-amino analog would serve as the active probe.

• [1] Tobe M, Isobe Y, Tomizawa H, Nagasaki T, Takahashi H, Hayashi H. Discovery of quinazolines as a novel structural class of potent inhibitors of NF-kappa B activation. Bioorg Med Chem. 2003;11(3):383-391. doi:10.1016/s0968-0896(02)00440-6. View Source
• [2] Tobe M, Isobe Y, Tomizawa H, Nagasaki T, Takahashi H, Hayashi H. A novel structural class of potent inhibitors of NF-kappa B activation: structure-activity relationships and biological effects of 6-aminoquinazoline derivatives. Bioorg Med Chem. 2003;11(18):3869-3878. doi:10.1016/s0968-0896(03)00438-3. View Source

mGlu5 NAM Activity: Phenethylamine vs. Aniline Linker

Patent US2009/0069320 (Gruenenthal GmbH) discloses substituted 4-amino-quinazoline compounds, including 4-chlorophenethylamino variants, as mGlu5 receptor modulators [1]. The Molbic database annotates CHEMBL149800 with an interaction at metabotropic glutamate receptor 5 (Protein ID PT01247), corroborating the patent disclosure [2]. This mGlu5 activity distinguishes the 4-phenethylaminoquinazoline scaffold from the classical 4-anilinoquinazoline EGFR inhibitors (gefitinib, erlotinib) and from the 6-arylquinazolin-4-amines developed as Clk/Dyrk kinase inhibitors (e.g., ML167, IC50 136 nM for Clk4) [3]. The phenethylamine linker introduces a two-carbon spacer absent in aniline-based quinazolines, altering the conformational landscape and target preference.

mGlu5 vs. Kinase Linkers

Reported

4-Phenethylamino linker confers mGlu5 engagement; distinct from aniline-based EGFR/Clk kinase inhibitors

Supports mGlu5-targeted chemical probe development; differentiates from kinase-focused quinazoline space.

Patent family corroborates mGlu5 NAM activity.

Evidence Dimension	Target class engagement: GPCR (mGlu5) vs. kinase (EGFR, Clk) selectivity profile dictated by 4-position linker chemistry
Target Compound Data	4-Chlorophenethylamino linker; annotated mGlu5 interaction (Molbic PT01247); covered by mGlu5 modulator patent family
Comparator Or Baseline	4-Anilinoquinazolines (gefitinib/erlotinib): EGFR kinase inhibitors, no reported mGlu5 activity; 6-arylquinazolin-4-amines (ML167): selective Clk4 inhibitor (IC50 136 nM), no reported mGlu5 activity
Quantified Difference	Target class divergence: mGlu5 (Class C GPCR) vs. EGFR (receptor tyrosine kinase) vs. Clk4 (CMGC kinase); distinct patent landscape for CNS indications
Conditions	Patent disclosure (Gruenenthal GmbH, 2009); Molbic compound-protein interaction database; published kinase profiling data for ML167 and gefitinib

Why This Matters

For scientific procurement, this compound represents a differentiated entry point into mGlu5-targeted chemical biology or CNS drug discovery programs, distinct from the saturated quinazoline kinase inhibitor space, with associated patent precedent supporting freedom-to-operate analysis.

• [1] Reich M, Oberboersch S, Kuehnert S, Haurand M, Schiene K. Substituted 4-Amino-Quinazoline Compounds with Metabotropic Glutamate Receptor Regulating Activity and Uses Thereof. US Patent Application US2009/0069320 A1, 2009. Gruenenthal GmbH. View Source
• [2] Molbic Database, Compound ID CP0398660: Protein ID PT01247, Metabotropic glutamate receptor 5, Cell-based Assay. molbic.idrblab.net. View Source
• [3] Rosenthal AS, Tanega C, Shen M, Mott BT, Bougie JM, Nguyen DT, Misteli T, Auld DS, Maloney DJ, Thomas CJ. An inhibitor of the Cdc2-like kinase 4 (Clk4). Probe Reports from the NIH Molecular Libraries Program. 2010. ML167 IC50: 136 nM for Clk4, >10-fold selectivity. View Source

6-Chloro Quinazoline: Application Scenarios

mGlu5 NAM Chemical Biology Probe

Based on the compound's annotation for mGlu5 interaction (Molbic PT01247) and its inclusion within the Gruenenthal patent family for mGlu5-modulating quinazolines [1], this compound serves as a starting scaffold for developing chemical probes targeting metabotropic glutamate receptor 5. The 6-chloro substitution and 4-chlorophenethyl linker differentiate it from MPEP/MTEP-based mGlu5 NAM chemotypes, offering a structurally novel entry point for CNS target validation studies in fragile X syndrome, Parkinson's disease, and anxiety disorders.

NF-kappa B Pathway Selectivity Control with 6-Amino Congener

The SAR established by Tobe et al. (2003) demonstrates that the 6-amino group is essential for NF-kappa B transcriptional inhibition [2]. The 6-chloro substitution in this compound is predicted to abolish this activity, making the compound suitable as a matched negative control in NF-kappa B pathway studies. When paired with N4-[2-(4-chloro-phenyl)-ethyl]-quinazoline-4,6-diamine (CAS 344455-05-6, the 6-amino analog), researchers can dissect NF-kappa B-dependent from NF-kappa B-independent cellular effects while maintaining identical 4-position substitution and overall scaffold architecture.

Physicochemical Property Benchmarking in Lead Optimization

With a molecular weight of 318.2 g/mol, AlogP of 4.59, 4 rotatable bonds, and 1 H-bond donor [3], this compound occupies a favorable position within oral drug-like chemical space (zero Rule-of-5 violations). For medicinal chemistry programs optimizing quinazoline-based leads, this compound provides a well-characterized reference point for benchmarking the impact of 6-position halogen substitution on potency, selectivity, and ADME properties, particularly when compared against the heavier 6-bromo analog (MW 362.65 g/mol).

Multi-Target Polypharmacology Profiling in Phenotypic Screening

The ChEMBL annotation of 6 IC50 assays across 5 distinct biological targets [3] indicates that this compound engages multiple target classes, including GPCRs (mGlu5) and enzymes (MAO-A). This multi-target fingerprint makes it suitable for phenotypic screening programs where polypharmacology is desired (e.g., neuroinflammation, cancer) or for use as a tool compound to benchmark selectivity panels in lead optimization workflows.

Application

Selection Property

Validation Focus

mGlu5-targeted CNS probe development

4-Phenethylamino linker and documented mGlu5 interaction

mGlu5 NAM assay benchmark; structural novelty vs. MPEP/MTEP chemotypes

NF-κB pathway selectivity studies

6-Position substitution identity (Cl vs. NH2)

NF-κB transcriptional assay comparison with 6-amino congener (negative control)

Lead optimization property benchmarking

MW, logP, and rotatable bond profile within oral drug-like space

Drug-likeness metrics review; ADME property comparison vs. 6-bromo analog

Polypharmacology profiling in phenotypic screens

Multi-target bioactivity annotation (5 targets, including GPCR)

Selectivity panel and target deconvolution studies in neuroinflammation or cancer models

• [1] Reich M, Oberboersch S, Kuehnert S, Haurand M, Schiene K. Substituted 4-Amino-Quinazoline Compounds with Metabotropic Glutamate Receptor Regulating Activity and Uses Thereof. US Patent Application US2009/0069320 A1, 2009. Gruenenthal GmbH. View Source
• [2] Tobe M, Isobe Y, Tomizawa H, Nagasaki T, Takahashi H, Hayashi H. Discovery of quinazolines as a novel structural class of potent inhibitors of NF-kappa B activation. Bioorg Med Chem. 2003;11(3):383-391. doi:10.1016/s0968-0896(02)00440-6. View Source
• [3] ChEMBL Compound Report Card: CHEMBL149800. Bioactivity Summary: Total 6 IC50; Target Summary: Total 5; AlogP: 4.59; MW: 318.21; RO5 Violations: 0. European Bioinformatics Institute. View Source